Cas no 128427-06-5 (2-Isopropylpiperazine dihydrochloride)

• Product name: 2-Isopropylpiperazine dihydrochloride
• CAS No: 128427-06-5
• MF: C₇H₁₈Cl₂N₂
• MW: 201.137219905853
• MDL: MFCD11046291
• CID: 1037439
• PubChem ID: 57373131

2-Isopropylpiperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Isopropylpiperazine dihydrochloride
• (S)-2-Isopropylpiperazine dihydrochloride
• (2S)-2-ISOPROPYLPIPERAZINE DIHYDROCHLORIDE
• 2-isopropyl-piperazine, hydrochloride
• (S)-2-ISOPROPYLPIPERAZINE-2HCl
• (2S)-2-(Prop-2-yl)piperazine dihydrochloride
• (S)-2-ISOPROPYLPIPERAZINEDIHYDROCHLORIDE
• CS-0106212
• AKOS024016039
• A889017
• (S)-2-ISOPROPYLPIPERAZINE 2HCl
• SCHEMBL9387830
• DS-7437
• (2S)-2-propan-2-ylpiperazine;dihydrochloride
• 128427-06-5

• MDL： MFCD11046291
• Inchi： InChI=1S/C7H16N2.2ClH/c1-6(2)7-5-8-3-4-9-7;;/h6-9H,3-5H2,1-2H3;2*1H/t7-;;/m1../s1
• InChI Key： YSTRELSNCHRZSI-XCUBXKJBSA-N
• SMILES： CC([C@@H]1NCCNC1)C.[H]Cl.[H]Cl

Computed Properties

• Exact Mass: 164.10800
• Monoisotopic Mass: 200.0847040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 81
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• PSA: 24.06000
• LogP: 1.66340

2-Isopropylpiperazine dihydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

2-Isopropylpiperazine dihydrochloride Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Additional information on 2-Isopropylpiperazine dihydrochloride

Comprehensive Overview of 2-Isopropylpiperazine Dihydrochloride (CAS No. 128427-06-5): Properties, Applications, and Industry Insights

2-Isopropylpiperazine dihydrochloride (CAS No. 128427-06-5) is a specialized organic compound widely recognized for its versatile applications in pharmaceutical synthesis and chemical research. This piperazine derivative is characterized by its dihydrochloride salt form, which enhances stability and solubility, making it a preferred choice for laboratory and industrial use. With the growing demand for high-purity intermediates in drug development, this compound has gained significant attention in recent years.

The molecular structure of 2-isopropylpiperazine dihydrochloride features a piperazine ring substituted with an isopropyl group, contributing to its unique reactivity profile. Researchers often utilize this compound as a building block for synthesizing more complex molecules, particularly in the development of central nervous system (CNS) therapeutics. Its role as a pharmaceutical intermediate aligns with current industry trends favoring modular synthesis approaches to accelerate drug discovery pipelines.

In the context of modern green chemistry initiatives, 2-isopropylpiperazine dihydrochloride (CAS 128427-06-5) has been investigated for its potential in atom-efficient reactions. Recent studies highlight its utility in catalytic transformations, addressing the pharmaceutical industry's need for sustainable synthetic pathways. This application resonates with the increasing focus on environmentally friendly synthesis methods, a topic frequently searched by professionals in organic chemistry forums.

Quality control of 2-isopropylpiperazine dihydrochloride involves rigorous analytical testing, including HPLC, NMR, and mass spectrometry verification. The compound typically appears as a white to off-white crystalline powder with high chemical purity (>98%), meeting the stringent requirements of GMP-compliant manufacturing. These specifications make it suitable for preclinical research and process chemistry applications where reproducibility is paramount.

Storage and handling recommendations for CAS 128427-06-5 emphasize protection from moisture and maintenance at controlled room temperature. While not classified as hazardous under standard conditions, proper laboratory safety protocols should always be observed when working with this chemical reagent. The compound's stability profile makes it particularly valuable for long-term research projects and scale-up processes in pharmaceutical development.

Market analysis indicates growing demand for 2-isopropylpiperazine dihydrochloride across North America, Europe, and Asia-Pacific regions, driven by expanding pharmaceutical R&D activities. Industry reports suggest particular interest from developers of neuromodulators and psychoactive compounds, though the substance itself has no direct pharmacological activity. This market trend correlates with increasing searches for "piperazine derivatives in drug discovery" across scientific databases.

From a regulatory perspective, 2-isopropylpiperazine dihydrochloride (CAS 128427-06-5) is not currently subject to international restrictions, facilitating its global trade for legitimate research purposes. However, responsible procurement practices recommend verification of end-use applications through proper supply chain documentation, reflecting the chemical industry's emphasis on ethical sourcing standards.

Recent patent literature reveals innovative applications of 2-isopropylpiperazine dihydrochloride in asymmetric synthesis and chiral resolution techniques. These developments address the pharmaceutical industry's need for enantiomerically pure compounds, a frequent topic in medicinal chemistry discussions. The compound's structural features make it particularly useful for constructing stereochemically complex molecules with potential biological activity.

Comparative studies with similar piperazine-based compounds demonstrate that 2-isopropylpiperazine dihydrochloride offers distinct advantages in certain nucleophilic substitution reactions. Its balanced steric and electronic properties frequently position it as a superior reagent compared to unsubstituted piperazine derivatives in specific synthetic contexts. These findings contribute to ongoing academic debates about structure-reactivity relationships in heterocyclic chemistry.

For researchers considering 2-isopropylpiperazine dihydrochloride (CAS 128427-06-5) for their projects, several commercial suppliers offer the compound in quantities ranging from gram-scale for exploratory research to kilogram quantities for process development. Technical data sheets typically provide detailed information about solubility characteristics, spectroscopic properties, and recommended reaction conditions, facilitating experimental planning.

The future outlook for 2-isopropylpiperazine dihydrochloride appears promising, with potential applications emerging in peptide mimetics design and bioconjugation chemistry. As pharmaceutical companies increasingly explore targeted drug delivery systems, the compound's molecular features may prove valuable for creating novel drug candidates. These developments align with current research trends frequently searched as "next-generation pharmaceutical intermediates" in scientific literature databases.